![molecular formula C16H19FN2O5S B6173602 methyl (3R)-3-{[(tert-butoxy)carbonyl]amino}-8-fluoro-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepine-7-carboxylate CAS No. 2002449-38-7](/img/no-structure.png)
methyl (3R)-3-{[(tert-butoxy)carbonyl]amino}-8-fluoro-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepine-7-carboxylate
Overview
Description
Methyl (3R)-3-{[(tert-butoxy)carbonyl]amino}-8-fluoro-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepine-7-carboxylate is a useful research compound. Its molecular formula is C16H19FN2O5S and its molecular weight is 370.4. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the protection of the amine group, followed by the formation of the benzothiazepine ring system and subsequent deprotection of the amine group. The final step involves the esterification of the carboxylic acid group with methyl ester.", "Starting Materials": [ "3-fluoroaniline", "tert-butyl chloroformate", "8-fluoro-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepine-7-carboxylic acid", "triethylamine", "methyl iodide", "sodium hydride", "acetonitrile", "methanol" ], "Reaction": [ "Protection of amine group: 3-fluoroaniline is reacted with tert-butyl chloroformate and triethylamine in acetonitrile to form the tert-butoxycarbonyl (Boc) protected amine.", "Formation of benzothiazepine ring system: The Boc-protected amine is then reacted with 8-fluoro-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepine-7-carboxylic acid in the presence of sodium hydride in DMF to form the benzothiazepine ring system.", "Deprotection of amine group: The Boc group is removed by treatment with trifluoroacetic acid in methanol to expose the amine group.", "Esterification: The carboxylic acid group is then esterified with methyl iodide in the presence of potassium carbonate in DMF to form the final product, methyl (3R)-3-{[(tert-butoxy)carbonyl]amino}-8-fluoro-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepine-7-carboxylate." ] } | |
CAS No. |
2002449-38-7 |
Molecular Formula |
C16H19FN2O5S |
Molecular Weight |
370.4 |
Purity |
95 |
Origin of Product |
United States |
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